Cas no 36615-12-0 (Nsc234204)

Nsc234204 structure
Nsc234204 structure
Product name:Nsc234204
CAS No:36615-12-0
MF:C30H38O9
MW:542.61733007431
CID:921482
PubChem ID:11969464

Nsc234204 Chemical and Physical Properties

Names and Identifiers

    • Nsc234204
    • Cinobufagin-3-hemisuccinat
    • CHEMBL2069015
    • Cinobufagin succinat
    • CINOBUFAGIN-3-HEMISUCCINATE
    • DTXSID00474924
    • Bufa-20, 16-(acetyloxy)-3-(3-carboxy-1-oxopropoxy)-14,15-epoxy-, (3.beta.,5.beta.,15.beta.,16.beta.)-
    • 36615-12-0
    • NSC-234204
    • Inchi: InChI=1S/C30H38O9/c1-16(31)37-26-25(17-4-8-23(34)36-15-17)29(3)13-11-20-21(30(29)27(26)39-30)6-5-18-14-19(10-12-28(18,20)2)38-24(35)9-7-22(32)33/h4,8,15,18-21,25-27H,5-7,9-14H2,1-3H3,(H,32,33)/t18-,19+,20+,21-,25+,26-,27-,28+,29-,30-/m1/s1
    • InChI Key: GFKJGXMLXPRSOS-PZEZGBRNSA-N
    • SMILES: CC(=O)OC1C(C2(CCC3C(C24C1O4)CCC5C3(CCC(C5)OC(=O)CCC(=O)O)C)C)C6=COC(=O)C=C6

Computed Properties

  • Exact Mass: 542.25200
  • Monoisotopic Mass: 542.25158279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų
  • XLogP3: 3.3

Experimental Properties

  • PSA: 132.64000
  • LogP: 4.21560

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